Cas no 1005576-58-8 (1,3-dimethyl-4-nitro-5-(trifluoromethyl)-1H-pyrazole)

• Product Name: 1,3-dimethyl-4-nitro-5-(trifluoromethyl)-1H-pyrazole
• CAS No: 1005576-58-8
• MF: C₆H₆F₃N₃O₂
• MW: 209.125951290131
• MDL: MFCD04970017
• CID: 2621380
• PubChem ID: 19585890
• Update Time: 2025-11-06

1,3-dimethyl-4-nitro-5-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1,3-dimethyl-4-nitro-5-(trifluoromethyl)-1H-pyrazole
• AKOS000310706
• AKOS015922205
• 1005576-58-8
• CS-0282533
• BBL039990
• 1,3-dimethyl-4-nitro-5-(trifluoromethyl)pyrazole
• EN300-229748
• STK349680
• MYJVIHDPURQXNY-UHFFFAOYSA-N

• MDL： MFCD04970017
• Inchi： 1S/C6H6F3N3O2/c1-3-4(12(13)14)5(6(7,8)9)11(2)10-3/h1-2H3
• InChI Key： MYJVIHDPURQXNY-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(C)=NN1C)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 209.04121093Da
• Monoisotopic Mass: 209.04121093Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 63.6Ų